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Cat. No.: B15574180

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AGI-12026 is a small molecule inhibitor targeting mutant forms of isocitrate dehydrogenase 1

and 2 (mIDH1 and mIDH2). These mutations are implicated in various cancers, including

glioma. AGI-12026 is a triazine-containing compound that has demonstrated the ability to

penetrate the blood-brain barrier, a critical characteristic for treating brain tumors. This

document provides a summary of the available preclinical data on AGI-12026 from animal

model studies and outlines relevant experimental protocols.

Data Presentation
The following tables summarize the key quantitative data available for AGI-12026.

Table 1: In Vitro Biochemical and Cellular Activity of AGI-12026
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Target Assay IC50 (nM)

mIDH1-R132H Biochemical 130

mIDH2-R140Q Biochemical 31

U87MG-mIDH2 R140Q Cellular 2-HG 79

Data extracted from "Vorasidenib (AG-881): A First-in-Class, Brain-Penetrant Dual Inhibitor of

Mutant IDH1 and 2 for Treatment of Glioma".

Table 2: In Vivo Pharmacokinetic Profile of AGI-12026 in Mice

Parameter Value

Brain-to-Plasma Ratio 0.8

This ratio indicates the relative concentration of the compound in the brain tissue compared to

the plasma, suggesting good brain penetration. Data extracted from "Vorasidenib (AG-881): A

First-in-Class, Brain-Penetrant Dual Inhibitor of Mutant IDH1 and 2 for Treatment of Glioma".

Note: Based on extensive literature searches, detailed in vivo efficacy data for AGI-12026,

such as tumor growth inhibition and survival studies in animal models of cancer, are not

publicly available. The primary focus of published research shifted to a related, more potent

dual inhibitor, Vorasidenib (AG-881).

Experimental Protocols
The following are detailed methodologies for key experiments relevant to the preclinical

evaluation of AGI-12026, based on the available information and standard practices in the field.

Protocol 1: In Vitro Enzyme Inhibition Assay
Objective: To determine the half-maximal inhibitory concentration (IC50) of AGI-12026 against

mutant IDH1 and IDH2 enzymes.

Materials:
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Recombinant human mIDH1-R132H and mIDH2-R140Q enzymes

AGI-12026

α-ketoglutarate (α-KG)

NADPH

Diaphorase

Resazurin

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM MgCl2, 0.1% BSA)

384-well plates

Plate reader capable of fluorescence detection

Procedure:

Prepare a serial dilution of AGI-12026 in DMSO.

In a 384-well plate, add the assay buffer.

Add the AGI-12026 dilutions to the wells.

Add the mIDH enzyme to the wells and incubate for a pre-determined time (e.g., 15 minutes)

at room temperature.

Initiate the enzymatic reaction by adding a mixture of α-KG and NADPH.

Allow the reaction to proceed for a set time (e.g., 60 minutes) at room temperature.

Stop the reaction and measure the remaining NADPH by adding a detection reagent

containing diaphorase and resazurin.

Read the fluorescence on a plate reader.
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Calculate the percent inhibition for each AGI-12026 concentration and determine the IC50

value by fitting the data to a four-parameter logistic equation.

Protocol 2: Cellular 2-Hydroxyglutarate (2-HG) Inhibition
Assay
Objective: To measure the ability of AGI-12026 to inhibit the production of the oncometabolite

2-HG in cancer cells expressing mutant IDH.

Materials:

U87MG glioblastoma cells engineered to express mIDH2-R140Q

Cell culture medium (e.g., DMEM with 10% FBS)

AGI-12026

LC-MS/MS system

Procedure:

Seed U87MG-mIDH2 R140Q cells in 96-well plates and allow them to adhere overnight.

Treat the cells with a serial dilution of AGI-12026 for 48 hours.

Collect the cell culture supernatant.

Extract the metabolites from the supernatant.

Analyze the concentration of 2-HG in the extracts using a validated LC-MS/MS method.

Normalize the 2-HG levels to the cell number or protein concentration.

Calculate the percent inhibition of 2-HG production and determine the IC50 value.

Protocol 3: Pharmacokinetic Study in Mice
Objective: To determine the brain-to-plasma concentration ratio of AGI-12026.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15574180/docs?utm_src=pdf-body#application-notes-and-protocols-for-agi-12026-animal-model-studies
https://www.benchchem.com/product/b15574180/docs?utm_src=pdf-body#application-notes-and-protocols-for-agi-12026-animal-model-studies
https://www.benchchem.com/product/b15574180/docs?utm_src=pdf-body#application-notes-and-protocols-for-agi-12026-animal-model-studies
https://www.benchchem.com/product/b15574180/docs?utm_src=pdf-body#application-notes-and-protocols-for-agi-12026-animal-model-studies
https://www.benchchem.com/product/b15574180/docs?utm_src=pdf-body#application-notes-and-protocols-for-agi-12026-animal-model-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Male CD-1 mice (or other appropriate strain)

AGI-12026 formulated for oral or intravenous administration

Blood collection supplies (e.g., heparinized capillaries)

Brain tissue homogenization equipment

LC-MS/MS system

Procedure:

Administer a single dose of AGI-12026 to a cohort of mice.

At various time points post-administration, collect blood samples via retro-orbital bleeding or

cardiac puncture.

Immediately following blood collection, euthanize the mice and harvest the brains.

Separate plasma from the blood samples by centrifugation.

Homogenize the brain tissue in a suitable buffer.

Extract AGI-12026 from the plasma and brain homogenates.

Quantify the concentration of AGI-12026 in the extracts using a validated LC-MS/MS

method.

Calculate the brain-to-plasma concentration ratio at each time point.

Visualizations
Signaling Pathway of Mutant IDH and Inhibition by AGI-
12026
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agi-12026-animal-model-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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